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Compound of Interest

Compound Name: Dichlorodioctyltin

Cat. No.: B049611

Dichlorodioctyltin (CAS No: 3542-36-7), also known as Dioctyltin dichloride or DOTC, is an
organotin compound characterized by a central tin atom bonded to two octyl groups and two
chlorine atoms.[1] Organotins as a class are utilized in a variety of industrial applications,
including as stabilizers for PVC, as catalysts, and in anti-fouling paints. DOTC specifically
serves as an intermediate in the manufacturing of other organotin compounds.[2] However, like
many organometallic compounds, the use and handling of Dichlorodioctyltin are governed by
stringent regulations stemming from its significant toxicological profile. This guide provides a
comprehensive overview of the key regulatory information, the underlying scientific data, and
the practical methodologies required for safe handling and analysis, tailored for professionals in
research and development.

Global Regulatory Frameworks: A Multi-
Jurisdictional Overview

The regulation of Dichlorodioctyltin is not globally harmonized, but key principles are shared
across major regulatory bodies in Europe and the United States. The primary goal is the
protection of human health and the environment from the risks posed by this chemical.[3]

European Union (EU) Regulations

In the European Union, chemical safety is primarily managed under two key regulations:
REACH and CLP.
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 REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals): This
regulation places the responsibility on industries to manage the risks that chemicals may
pose.[4][5] Companies that manufacture or import substances like Dichlorodioctyltin in
guantities of one tonne or more per year must register them with the European Chemicals
Agency (ECHA).[5] The registration dossier for Dichlorodioctylstannane is available on the
ECHA website, indicating its presence on the EU market.[6]

e CLP (Classification, Labelling and Packaging) Regulation (EC) No 1272/2008: The CLP
regulation aligns the EU system with the UN's Globally Harmonised System (GHS).[7] It
ensures that the hazards of chemicals are clearly communicated to workers and consumers.
According to the harmonized classification and labelling provided by companies to ECHA,
Dichlorodioctyltin is classified with significant health and environmental hazards.[1]

United States (US) Regulations

In the US, the Environmental Protection Agency (EPA) oversees chemical safety, primarily
through the Toxic Substances Control Act (TSCA).

e Toxic Substances Control Act (TSCA): TSCA requires the EPA to maintain an inventory of all
existing chemical substances manufactured, processed, or imported in the United States.[8]
[9] Dichlorodioctyltin (listed as Stannane, dichlorodioctyl-) is present on the TSCA
Inventory and is designated as an "Active" substance, meaning it is currently in commerce in
the US.[2][10]

e Emergency Planning and Community Right-to-Know Act (EPCRA): While Dichlorodioctyltin
itself is not explicitly listed on the Toxics Release Inventory (TRI) as of recent final rules,
other organotin compounds are, and the EPA continuously evaluates chemicals for inclusion
based on toxicity data.[11]

Toxicological Profile: The Scientific Foundation for
Regulation

The stringent regulations surrounding Dichlorodioctyltin are a direct consequence of its
demonstrated toxicity. Understanding these hazards is fundamental to appreciating the
causality behind the required control measures. Organotin compounds, in general, are known
to produce neurotoxic and immunotoxic effects.[1]
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Human Health Hazards

Dichlorodioctyltin presents a multi-faceted risk profile for human health, with hazards
identified for acute exposure, long-term exposure, and reproductive health.

o Acute Toxicity: The substance is classified as fatal if inhaled (Acute Toxicity, Inhalation,
Category 2).[1] This high level of toxicity necessitates stringent engineering controls and
personal protective equipment to prevent any respiratory exposure.

» Specific Target Organ Toxicity (Repeated Exposure) (STOT RE 1): Dichlorodioctyltin is
proven to cause damage to organs through prolonged or repeated exposure.[1] The primary
target organs are the liver, spleen, and thymus, with observed effects including changes in
organ weight.[12] This classification underscores the cumulative danger of the substance
and is a key driver for the establishment of long-term occupational exposure limits.

o Reproductive Toxicity (Repr. 1B): The compound is presumed to be a human reproductive
toxicant, with the potential to damage the unborn child.[1] This classification triggers some of
the most stringent handling protocols, particularly concerning the exposure of female
workers of childbearing potential.

The following diagram illustrates the logical flow from toxicological findings to regulatory
classification under the GHS/CLP framework.
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Toxicological Endpoints GHS / CLP Hazard Classification
Inhalation Lethality Data Leads to H330: Fatal if inhaled
(e.g., LC50) (Acute Tox. 2)

Leads to H372: Causes damage to organs
through prolonged or repeated exposure
(STOT RE 1)

Repeated Dose Studies
(e.g., Organ weight changes in rats)

Developmental Toxicity Studies Leads to H360D: May damage the
unborn child

(Repr. 1B)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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